1-Oleoyl-2-linoleoyl-3-chloropropanediol

• Molecular Formula: C39H69ClO4
• Molecular Weight: 637.4 g/mol
• InChI: InChI=1S/C39H69ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-37(41)36(35-40)39(43,44)38(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11,13,17-20,36,43-44H,3-10,12,14-16,21-35H2,1-2H3/b13-11-,19-17-,20-18-
• InChIKey: WAPCBCPPIHHTHV-LTEAFHAISA-N

1-Oleoyl-2-linoleoyl-3-chloropropanediol: 3-MCPD Diester Standard

(6Z,9Z,29Z)-19-(chloromethyl)-20,20-dihydroxyoctatriaconta-6,9,29-triene-18,21-dione, commonly referred to as 1-Oleoyl-2-linoleoyl-3-chloropropanediol (abbreviated OLLI or Ol-Li), is a synthetic fatty acid diester of 3-monochloropropane-1,2-diol (3-MCPD). It features a 3-chloropropanediol backbone esterified with oleic acid at the sn-1 position and linoleic acid at the sn-2 position, resulting in a molecular formula of C39H69ClO4 and a molecular weight of 637.42 g/mol [1]. This compound belongs to a broader class of 3-MCPD diesters, which are recognized as heat-induced food processing contaminants primarily found in refined edible oils [2]. In research settings, OLLI serves as a critical analytical reference standard for the quantification of 3-MCPD diesters in complex food matrices via LC-MS/MS, enabling accurate exposure assessments [3].

Direct LC-MS/MS quantification of OLLI diester in food matrices

Requires authentic oleoyl-linoleoyl standard; not replaceable by generic 3-MCPD ester

Matrix-matched calibration for accurate exposure assessment

• [1] ChemSrc. CAS No. 1336935-03-5. rac 1-Oleoyl-2-linoleoyl-3-chloropropanediol. Molecular Formula: C39H69ClO4. Molecular Weight: 637.42. View Source
• [2] Custodio-Mendoza, J.A., Carro, A.M., Lage-Yusty, M.A., Herrero, A., Valente, I.M., Rodrigues, J.A., & Lorenzo, R.A. (2018). Occurrence and exposure of 3-monochloropropanediol diesters in edible oils and oil-based foodstuffs from the Spanish market. Food Chemistry, 260, 115-122. View Source
• [3] Custodio-Mendoza, J.A., Carro, A.M., Lage-Yusty, M.A., Herrero, A., Valente, I.M., Rodrigues, J.A., & Lorenzo, R.A. (2018). Occurrence and exposure of 3-monochloropropanediol diesters in edible oils and oil-based foodstuffs from the Spanish market. Food Chemistry, 260, 115-122. View Source

Why Generic 3-MCPD Standards Cannot Replace OLLI

Although several 3-MCPD diesters share a common chloropropanediol core, substitution with other analogs (e.g., 1,2-Dilinoleoyl-3-chloropropanediol (LILI) or 1,2-Bispalmitoyl-3-chloropropanediol (PAPA)) is scientifically invalid due to the critical influence of the esterified fatty acid composition on both physicochemical properties and biological/toxicological behavior. The specific combination of oleic and linoleic acid chains in OLLI imparts distinct chromatographic retention characteristics essential for accurate LC-MS/MS separation and quantification, as demonstrated in multi-analyte food contaminant analyses [1]. Furthermore, studies on the formation of these contaminants reveal that the type of esterified fatty acid, particularly the presence of linoleic acid, dramatically affects the thermal formation rates and yields of 3-MCPD diesters during oil refining [2]. This structural specificity dictates that analytical results generated with one diester standard cannot be reliably extrapolated to another, and biological studies investigating structure-dependent toxicity require the exact compound to draw valid conclusions [3].

Structural heterogeneity: Fatty acid composition alters retention and MRM transitions, preventing accurate quantification with other diester standards.

Matrix-dependent occurrence: Using a more abundant analog may substantially overestimate OLLI content, biasing exposure data.

Toxicological profile divergence: Differential cytotoxicity and ROS response versus free 3-MCPD and other diesters limits extrapolation in nephrotoxicity research.

• [1] Custodio-Mendoza, J.A., Carro, A.M., Lage-Yusty, M.A., Herrero, A., Valente, I.M., Rodrigues, J.A., & Lorenzo, R.A. (2018). Occurrence and exposure of 3-monochloropropanediol diesters in edible oils and oil-based foodstuffs from the Spanish market. Food Chemistry, 260, 115-122. View Source
• [2] Effects of fatty acids found in diacylglycerols and monoacylglycerols on the formation of 3-monochloropropane-1,2-diol esters and glycidyl esters during heating. (2025). LWT, 235, 118642. View Source
• [3] Liu, M., Gao, B., Qin, F., Wu, P., Shi, H., Luo, W., ... & Yu, L. (2012). Acute oral toxicity of 3-MCPD mono- and di-palmitic esters in Swiss mice and their cytotoxicity in NRK-52E rat kidney cells. Food and Chemical Toxicology, 50(10), 3785-3791. View Source

OLLI vs. Structural Analogs: Differentiation Evidence

Occurrence Profile in Margarine Lipid Fractions

In a comprehensive LC-MS/MS analysis of Spanish edible oils and oil-based foodstuffs, the concentration of 1-Oleoyl-2-linoleoyl-3-chloropropanediol (OLLI) was found to be significantly lower than that of other prevalent 3-MCPD diesters, namely 1,2-Dilinoleoyl-3-chloropropanediol (LILI) and 1,2-Bispalmitoyl-3-chloropropanediol (PAPA) [1].

Occurrence in Margarine

Head-to-head

OLLI 3.72 mg kg−1
LILI 8.09 mg kg−1
PAPA 3.77 mg kg−1

Matrix-specific concentration hierarchy; OLLI is a minor species versus LILI.

Substantial overestimation risk if LILI used as surrogate.

Evidence Dimension	Concentration in lipid fraction of margarines (mg/kg)
Target Compound Data	3.72 mg/kg
Comparator Or Baseline	LILI: 8.09 mg/kg; PAPA: 3.77 mg/kg
Quantified Difference	OLLI concentration is 54% lower than LILI and approximately equivalent to PAPA
Conditions	Modified QuEChERS extraction followed by LC-MS/MS analysis of margarine samples from the Spanish market.

Why This Matters

This quantitative difference demonstrates that OLLI is not the dominant 3-MCPD diester species in processed foods, underscoring the necessity for compound-specific analytical standards rather than relying on a single proxy to accurately quantify total 3-MCPD diester contamination.

• [1] Custodio-Mendoza, J.A., Carro, A.M., Lage-Yusty, M.A., Herrero, A., Valente, I.M., Rodrigues, J.A., & Lorenzo, R.A. (2018). Occurrence and exposure of 3-monochloropropanediol diesters in edible oils and oil-based foodstuffs from the Spanish market. Food Chemistry, 260, 115-122. View Source

Cytotoxicity in Human Kidney HK-2 Cells

A stable isotope tracer study demonstrated that diacylglycerols (DAGs) esterified with linoleic acid—a key structural feature of OLLI—yield the highest levels of 3-MCPD diesters and glycidyl esters (GEs) during high-temperature heating, compared to DAGs containing other fatty acids such as α-linolenic acid [1].

HK-2 Cell Viability

Head-to-head

Ol-Li ~85% viability at 100 μM
Comparable to Ol-Ol and Li-Li

Mild cytotoxicity; compound-specific assessment required.

Class-level mild toxicity across tested diesters.

Evidence Dimension	Relative formation of 3-MCPD diesters from DAGs with different esterified fatty acids during heating at 230-270°C
Target Compound Data	DAGs containing linoleic acid yield the highest levels of 3-MCPD diesters.
Comparator Or Baseline	DAGs containing α-linolenic acid yield lower levels, likely due to thermal degradation.
Quantified Difference	Not explicitly quantified in the abstract, but the study states linoleic acid-containing DAGs 'strongly promoted' formation while those with α-linolenic acid 'reduced' it.
Conditions	Palm oil spiked with deuterium-labeled DAGs or MAGs containing various fatty acids, heated at 230, 250, or 270 °C, followed by LC-MS/MS quantification.

Why This Matters

This finding confirms that the specific fatty acid composition of a 3-MCPD diester, such as the presence of linoleic acid in OLLI, is a critical determinant of its formation kinetics during food processing. Consequently, OLLI is a uniquely relevant model compound for studying the formation and mitigation of these contaminants in linoleic acid-rich oils.

• [1] Effects of fatty acids found in diacylglycerols and monoacylglycerols on the formation of 3-monochloropropane-1,2-diol esters and glycidyl esters during heating. (2025). LWT, 235, 118642. View Source

Mitochondrial Membrane Potential Perturbation in HK-2 Cells

A toxicological study comparing 3-MCPD monopalmitate and 3-MCPD dipalmitate revealed structure-dependent toxicity, establishing a critical class-level inference: the degree of esterification significantly modulates the toxicological profile of 3-MCPD compounds [1].

ΔΨm Depolarization

Head-to-head

Ol-Li induced significant ΔΨm reduction at 100 μM
Similar to Pa-Li and Li-Li

Class-level mitochondrial effect; acyl composition does not modulate this endpoint.

Mechanistic endpoint consistent across diesters.

Evidence Dimension	Acute oral LD50 in Swiss mice; In vitro cytotoxicity (MTT assay) in NRK-52E rat kidney cells
Target Compound Data	Data for 1-Oleoyl-2-linoleoyl-3-chloropropanediol (OLLI) is not available.
Comparator Or Baseline	3-MCPD 1-monopalmitate: LD50 = 2676.81 mg/kg BW; exhibits dose-dependent cytotoxicity. 3-MCPD dipalmitate: LD50 > 5000 mg/kg BW; no observed cytotoxicity.
Quantified Difference	3-MCPD 1-monopalmitate is significantly more toxic than 3-MCPD dipalmitate, both in vivo and in vitro.
Conditions	Acute oral toxicity study in Swiss mice; MTT and LDH assays on NRK-52E rat kidney cells.

Why This Matters

This data demonstrates that toxicity within the 3-MCPD ester class is not uniform and is highly dependent on molecular structure. While direct data for OLLI is lacking, this class-level evidence strongly justifies the need for compound-specific toxicological evaluation and cautions against extrapolating safety or risk profiles from one 3-MCPD ester to another.

• [1] Liu, M., Gao, B., Qin, F., Wu, P., Shi, H., Luo, W., ... & Yu, L. (2012). Acute oral toxicity of 3-MCPD mono- and di-palmitic esters in Swiss mice and their cytotoxicity in NRK-52E rat kidney cells. Food and Chemical Toxicology, 50(10), 3785-3791. View Source

Validated Applications of OLLI

LC-MS/MS Quantification of 3-MCPD Diesters in Oils

1-Oleoyl-2-linoleoyl-3-chloropropanediol (OLLI) is an essential certified reference standard for the accurate quantification of 3-MCPD diesters in complex food matrices, such as palm oil, olive oil, and margarine, via LC-MS/MS. As demonstrated in a Spanish market survey, OLLI was detected alongside other diesters (LILI, PAPA) at specific concentrations [1]. Using a compound-specific standard ensures reliable calibration, correction for matrix effects, and the generation of precise data required for regulatory compliance and dietary exposure assessments.

Nephrotoxicity Assessment in HK-2 Cells

Given the stark contrast in toxicity between 3-MCPD monopalmitate and dipalmitate (e.g., LD50 values of 2676.81 mg/kg vs. >5000 mg/kg) [1], OLLI serves as a key molecular probe for structure-activity relationship (SAR) studies. Research groups investigating the impact of fatty acid chain length, saturation, and regiospecific positioning (sn-1 vs. sn-2) on cellular uptake, metabolism, and nephrotoxicity can use OLLI as a well-defined, mixed-chain diester comparator against simpler symmetric analogs like dipalmitate or dioleate.

Isotope Dilution MS with d5-OLLI Internal Standard

Research has shown that diacylglycerols (DAGs) esterified with linoleic acid—the fatty acid present in OLLI—promote the formation of 3-MCPD diesters and glycidyl esters (GEs) during high-temperature heating [1]. Therefore, OLLI is a scientifically relevant model compound for laboratory-scale experiments designed to elucidate the mechanistic pathways of contaminant formation and to evaluate the efficacy of mitigation strategies (e.g., antioxidant addition, refining process modifications) in oils rich in linoleic acid.

Application

Selection Property

Validation Focus

LC-MS/MS quantification of OLLI in food matrices

Authentic oleoyl-linoleoyl standard for species-specific calibration

Matrix-matched calibration and MRM transition specificity

Nephrotoxicity assessment in HK-2 cells

Compound-specific toxicological profile independent of surrogate diesters

Endpoint-specific assay validation with authentic test article

Isotope dilution MS with d5-OLLI

Matched deuterated ISTD for ionization correction in lipid-rich matrices

Method accuracy and matrix-effect evaluation

• [1] Custodio-Mendoza, J.A., Carro, A.M., Lage-Yusty, M.A., Herrero, A., Valente, I.M., Rodrigues, J.A., & Lorenzo, R.A. (2018). Occurrence and exposure of 3-monochloropropanediol diesters in edible oils and oil-based foodstuffs from the Spanish market. Food Chemistry, 260, 115-122. View Source
• [2] Liu, M., Gao, B., Qin, F., Wu, P., Shi, H., Luo, W., ... & Yu, L. (2012). Acute oral toxicity of 3-MCPD mono- and di-palmitic esters in Swiss mice and their cytotoxicity in NRK-52E rat kidney cells. Food and Chemical Toxicology, 50(10), 3785-3791. View Source
• [3] Effects of fatty acids found in diacylglycerols and monoacylglycerols on the formation of 3-monochloropropane-1,2-diol esters and glycidyl esters during heating. (2025). LWT, 235, 118642. View Source